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Compound of Interest

Compound Name: Perfluoropentyliodide

Cat. No.: B042553

An In-depth Analysis of Commercial Suppliers, Pricing Dynamics, and Quality Considerations
for a Key Fluorinated Building Block

For researchers, scientists, and professionals in drug development, the strategic selection and
procurement of specialized chemical reagents are paramount to the success and integrity of
their work. Perfluoropentyliodide (C5F111), a critical building block in the synthesis of novel
fluorinated compounds, presents a unique set of procurement challenges and considerations.
This technical guide provides a comprehensive overview of the commercial landscape for
Perfluoropentyliodide, including an analysis of key suppliers, pricing structures, and essential
quality control measures to ensure the compound's suitability for demanding research and
pharmaceutical applications.

The Strategic Importance of Perfluoropentyliodide
in Research and Development

Perfluoropentyliodide, also known as 1-iodo-1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane,
serves as a versatile precursor for the introduction of the perfluoropentyl (C5F11) moiety into
organic molecules. The unique physicochemical properties imparted by this highly fluorinated
chain—including enhanced metabolic stability, increased lipophilicity, and altered electronic
characteristics—make it a valuable tool in the design of novel pharmaceuticals and advanced
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materials. Its application is particularly prominent in the development of therapeutic agents
where metabolic resistance and bioavailability are critical parameters.

Commercial Suppliers: A Landscape of Specialists

The commercial availability of Perfluoropentyliodide is primarily concentrated among
specialized chemical suppliers that focus on fluorine chemistry and research chemicals. These
companies range from large, well-established manufacturers to smaller, niche providers.

Table 1: Prominent Commercial Suppliers of Perfluoropentyliodide
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. . Available
Supplier Purity . Notes
Quantities

Offers readily

available stock with
Apollo Scientific 98% 5g, 25¢g clear pricing. A good

option for small-scale

research needs.[1]

Pricing is available
upon inquiry,

ChemShuttle 95% 19, 5g, 10g, 25g suggesting a "request
for quote" (RFQ)
model.[2]

An online marketplace
listing multiple
suppliers, including
Henan Aochuang
Chemical Co., Ltd.,
TOKYO CHEMICAL
ChemicalBook Varies Varies INDUSTRY CO.,
LTD., and Shanghai
Macklin Biochemical
Co.,Ltd. Pricing and
availability require
direct inquiry with the
listed vendors.[3][4]

It is important to note that while online chemical marketplaces like ChemicalBook provide a
broad overview of potential suppliers, the actual manufacturing source may not always be
transparent. For critical applications, direct engagement with the primary manufacturer or a
highly reputable distributor is recommended to ensure batch-to-batch consistency and
comprehensive quality documentation.

Decoding the Price of Perfluoropentyliodide:
Factors and Analysis
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The pricing of Perfluoropentyliodide is influenced by a confluence of factors, including the
complexity of its synthesis, the purity of the final product, the scale of production, and prevailing
market dynamics for fluorinated compounds.

Table 2: lllustrative Pricing for Perfluoropentyliodide

Price per Gram

Supplier uantit Price (USD

pp Q y (USD) (USD)
Apollo Scientific 59 £53.00 (~$67) ~$13.40
Apollo Scientific 25¢g £195.00 (~$246) ~$9.84

Note: Prices are subject to change and may not include shipping and handling fees. Currency
conversions are approximate.

Several key factors contribute to the cost of Perfluoropentyliodide:

e Raw Material Costs: The synthesis of perfluorinated compounds often involves specialized
and costly starting materials.

o Synthesis Complexity: The direct fluorination of organic compounds can be challenging and
require specialized equipment and expertise, contributing to the overall production cost.

 Purification and Quality Control: Achieving high purity levels (e.g., >98%) necessitates
rigorous purification techniques and comprehensive analytical testing, which adds to the final
price.

» Scale of Production: Like many specialty chemicals, the price per gram of
Perfluoropentyliodide generally decreases with larger order quantities due to economies of
scale in manufacturing.

o Regulatory Compliance: The production and handling of fluorinated compounds are often
subject to stringent environmental and safety regulations, which can impact manufacturing
COSts.
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Synthesis and Quality Control: Ensuring Fitness for
Purpose

For researchers and drug development professionals, understanding the synthesis and quality
control of Perfluoropentyliodide is crucial for ensuring the reliability and reproducibility of their
experimental results.

Synthesis Pathway Overview

While specific proprietary synthesis methods may vary between manufacturers, a common
conceptual pathway for the production of perfluoroalkyl iodides involves the reaction of a
perfluoroalkene with iodine and a fluoride source. The process requires careful control of
reaction conditions to ensure high yield and minimize the formation of impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Procurement of Perfluoropentyliodide: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042553#commercial-suppliers-and-pricing-of-
perfluoropentyliodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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